Cas no 1804916-76-4 (Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate
• CAS No: 1804916-76-4
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4796554
• Update Time: 2025-10-29

Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate

• Inchi： 1S/C11H10N2O5/c1-2-18-10(15)5-7-3-9(14)4-8(6-12)11(7)13(16)17/h3-4,14H,2,5H2,1H3
• InChI Key： DICWEDCTRVCTNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.3
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate

Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate (CAS No. 1804916-76-4): A Comprehensive Overview

Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate (CAS No. 1804916-76-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, has been the subject of numerous studies due to its potential applications in drug synthesis and bioactivity evaluation. The unique combination of functional groups, including the cyano, hydroxy, and nitro substituents, makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

The Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate molecule exhibits a high degree of reactivity, which is attributed to the presence of electron-withdrawing groups that influence its chemical behavior. These groups not only enhance its utility as a building block in synthetic chemistry but also contribute to its biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

In the realm of medicinal chemistry, the significance of this compound cannot be overstated. Researchers have been exploring its potential as a precursor for more complex pharmacophores, which are essential for designing drugs with enhanced efficacy and reduced side effects. The nitro group, in particular, has been identified as a key moiety that can be modified to improve drug bioavailability and metabolic stability. This has led to innovative synthetic strategies that leverage the reactivity of Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. For instance, recent research has demonstrated its utility in the preparation of novel inhibitors targeting enzymes involved in cellular signaling pathways. These pathways are often dysregulated in various diseases, making them attractive targets for therapeutic intervention. The ability to modify the structure of Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate allows researchers to fine-tune the properties of these inhibitors, leading to more effective treatments.

The cyano group present in the molecule also plays a crucial role in its chemical behavior. It can participate in various reactions, including nucleophilic addition and condensation reactions, which are fundamental to organic synthesis. This reactivity has been exploited in the development of novel synthetic methodologies that facilitate the construction of complex molecules with high precision and yield. Such advancements are critical for accelerating the discovery and development of new drugs.

Furthermore, the hydroxy group contributes to the solubility and bioavailability of derivatives derived from Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate. This is particularly important for oral and parenteral drug formulations, where solubility is a key factor determining therapeutic efficacy. Researchers have leveraged this property to develop prodrugs that enhance drug delivery and absorption while minimizing adverse effects.

The nitro group's redox properties have also been explored in recent studies. It can be reduced to an amine or further functionalized into other nitrogen-containing heterocycles, which are prevalent in many biologically active compounds. This versatility has made Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate a valuable intermediate in the synthesis of these heterocycles, contributing to the development of new therapeutic agents with improved pharmacological profiles.

In conclusion, Ethyl 3-cyano-5-hydroxy-2-nitrophenylacetate (CAS No. 1804916-76-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable building block for synthesizing novel bioactive molecules. The ongoing research into its applications continues to uncover new possibilities for developing innovative therapeutics that address various health challenges.